Cas no 145980-90-1 (3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride)

• Product Name: 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride
• CAS No: 145980-90-1
• MF: C₈H₈Cl₂O₄S
• MW: 271.117719650269
• MDL: MFCD28246552
• CID: 5024933
• PubChem ID: 18981621
• Update Time: 2025-06-25

3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,6-dimethoxybenzenesulfonyl chloride
• 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride

• MDL： MFCD28246552
• Inchi： 1S/C8H8Cl2O4S/c1-13-6-4-3-5(9)7(14-2)8(6)15(10,11)12/h3-4H,1-2H3
• InChI Key： JOJNRDCALXLXJY-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C=1OC)Cl)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.5
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride

Professional Introduction to 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride (CAS No. 145980-90-1)

3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 145980-90-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a chloro substituent and methoxy groups at the 2 and 6 positions of the benzene ring, along with a sulfonyl chloride functional group at the 1 position, make it a versatile building block for further chemical modifications.

The sulfonyl chloride moiety is particularly noteworthy, as it is widely employed in medicinal chemistry for the introduction of sulfonamide functionalities. Sulfonamides are a class of compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of chlorine in this molecule enhances its reactivity, facilitating nucleophilic substitution reactions that are essential for constructing more complex structures. This reactivity makes 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride a valuable tool in synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs due to their efficacy and relatively low toxicity. For instance, studies have demonstrated the potential of sulfonamides as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride can be used to synthesize sulfonamides that target specific enzymes or receptors, thereby opening up new avenues for drug discovery.

Moreover, the dimethoxy groups at the 2 and 6 positions of the benzene ring contribute to the electronic properties of the molecule, influencing its solubility and interaction with biological targets. These structural features can be fine-tuned to optimize pharmacokinetic properties, such as bioavailability and metabolic stability. The chloro substituent further enhances these properties by providing a site for further functionalization through reactions like nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Recent advancements in computational chemistry have also highlighted the importance of 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride in drug design. Molecular modeling studies have shown that derivatives of this compound can interact with biological targets in specific ways, offering insights into their potential therapeutic effects. For example, virtual screening techniques have identified sulfonamide derivatives as promising candidates for inhibiting protein-protein interactions that are crucial in disease pathways.

The synthesis of 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the halogenation of a dimethoxybenzene derivative followed by sulfonylation using reagents such as phosphorus pentachloride or sulfur trioxide chlorides. The efficiency and yield of these reactions are critical factors that determine the practicality of using this intermediate in large-scale synthesis.

In industrial applications, the handling and storage of 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride require careful consideration due to its reactivity. It should be stored under inert conditions to prevent degradation and ensure stability. Additionally, appropriate safety measures must be taken during its handling to minimize exposure risks.

The versatility of 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride extends beyond pharmaceutical applications. It has also been explored in materials science and catalysis research. For instance, sulfonamides derived from this compound have been investigated as ligands for transition metal catalysts used in organic transformations. The ability to modify its structure allows researchers to tailor its properties for specific applications in catalysis.

Looking ahead, ongoing research aims to expand the utility of 3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride by developing new synthetic methodologies and exploring novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the discovery of next-generation therapeutic agents.

In conclusion,3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride (CAS No. 145980-90-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules, particularly sulfonamides with therapeutic applications. As research continues to uncover new uses for this compound,3-chloro-2,6-dimethoxybenzene-1-sulfonyl chloride is poised to play an increasingly important role in drug discovery and development.